![molecular formula C6H12N2O5 B1383283 3-(Aminomethyl)oxetan-3-amine oxalate CAS No. 1523606-33-8](/img/structure/B1383283.png)
3-(Aminomethyl)oxetan-3-amine oxalate
Overview
Description
3-(Aminomethyl)oxetan-3-amine oxalate, also known as 3- (氨基甲基)氧杂环丁烷-3-胺草酸盐, is a chemical compound with the molecular formula C6H12N2O5 and a molecular weight of 192.16988 . It is a solid substance .
Molecular Structure Analysis
The InChI code for 3-(Aminomethyl)oxetan-3-amine oxalate is 1S/C4H10N2O.C2H2O4/c5-1-4(6)2-7-3-4;3-1(4)2(5)6/h1-3,5-6H2;(H,3,4)(H,5,6) . This indicates the presence of an oxetane ring and an aminomethyl group in the structure.Chemical Reactions Analysis
Specific chemical reactions involving 3-(Aminomethyl)oxetan-3-amine oxalate are not well documented in the literature .Physical And Chemical Properties Analysis
3-(Aminomethyl)oxetan-3-amine oxalate is a solid substance . Its exact physical and chemical properties such as boiling point, melting point, and density are not well documented in the literature .Scientific Research Applications
Synthesis of New Oxetane Derivatives
Oxetanes, such as 3-(Aminomethyl)oxetan-3-amine oxalate, are valuable in synthesizing new chemical entities. The unique four-membered ring structure of oxetanes has been exploited to create a variety of derivatives with potential applications in medicinal chemistry .
Medicinal Chemistry and Drug Design
The oxetane ring is known for its presence in several biologically active compounds. Its incorporation into drug-like molecules can improve metabolic stability and enhance pharmacokinetic properties. Researchers are exploring the use of 3-(Aminomethyl)oxetan-3-amine oxalate in the design of new pharmaceuticals .
Material Science
Oxetane derivatives exhibit unique physical properties that can be beneficial in material science. They can be used to modify polymers, creating materials with improved mechanical strength and chemical resistance .
Catalysis
The oxetane ring can act as a ligand in catalytic systems or as a scaffold for developing new catalysts. Its unique structure can influence the reactivity and selectivity of catalytic processes .
Bioconjugation
Due to the presence of amine groups, 3-(Aminomethyl)oxetan-3-amine oxalate can be used for bioconjugation. This involves attaching biomolecules to other substances, which is crucial in developing targeted drug delivery systems .
Development of Heterocyclic Amino Acid Derivatives
Researchers are investigating the synthesis of new heterocyclic amino acid derivatives containing oxetane rings. These compounds have potential applications in the development of novel peptides and protease inhibitors .
Mechanism of Action
Target of Action
It is known to be used as a pharmaceutical intermediate .
Biochemical Pathways
The compound has been reported to be used in the synthesis of inhibitors for β-lactamase, phosphatidylinositol-5-phosphate 4-kinase (PI5P4K), phosphatidylinositol 3-kinase δ (PI3Kδ), and phosphatidylinositol 3-kinase γ (PI3Kγ) . These enzymes play crucial roles in various biochemical pathways, including cell signaling, immune response, and antibiotic resistance.
Result of Action
As an intermediate in the synthesis of various enzyme inhibitors, it could indirectly influence cellular processes by modulating the activity of these enzymes .
Safety and Hazards
properties
IUPAC Name |
3-(aminomethyl)oxetan-3-amine;oxalic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2O.C2H2O4/c5-1-4(6)2-7-3-4;3-1(4)2(5)6/h1-3,5-6H2;(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROZDRMGAUJSRDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(CN)N.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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